Cas no 83553-01-9 ( )

• Product name: &nbsp
• CAS No: 83553-01-9
• MF: C₁₄H₁₄O₄
• MW: 246.258564472198
• CID: 988971
• PubChem ID: 329444

  Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1-hydroxy-3-methyl-4-oxonaphthalen-1-yl)acetate
• CHEMBL486999
• DTXSID10317176
• 83553-01-9
• NSC312324
• NSC-312324
• methyl 2-(1-hydroxy-3-methyl-4-oxo-naphthalen-1-yl)acetate
• DS-000451
•  

• Inchi： InChI=1S/C14H14O4/c1-9-7-14(17,8-12(15)18-2)11-6-4-3-5-10(11)13(9)16/h3-7,17H,8H2,1-2H3
• InChI Key： MLWIYELTJOHTPR-UHFFFAOYSA-N
• SMILES： CC1=CC(C2=CC=CC=C2C1=O)(CC(=O)OC)O

Computed Properties

• Exact Mass: 246.08920892g/mol
• Monoisotopic Mass: 246.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6Ų
• XLogP3: 1.7